Cas no 1206970-15-1 (6-Chloro-n-cyclopropyl-1-isopropyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 6-Chloro-n-cyclopropyl-1-isopropyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 1206970-15-1
• MF: C₁₁H₁₄ClN₅
• MW: 251.715360164642
• CID: 4577328
• Update Time: 2025-05-19

6-Chloro-n-cyclopropyl-1-isopropyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-n-cyclopropyl-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 6-chloro-N-cyclopropyl-1-(1-methylethyl)-
• 6-Chloro-n-cyclopropyl-1-isopropyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine

• Inchi： 1S/C11H14ClN5/c1-6(2)17-10-8(5-13-17)9(14-7-3-4-7)15-11(12)16-10/h5-7H,3-4H2,1-2H3,(H,14,15,16)
• InChI Key： PIFOHLSCHFFYNS-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(NC2CC2)=C2C=NN(C(C)C)C2=N1

Additional information on 6-Chloro-n-cyclopropyl-1-isopropyl-1h-pyrazolo[3,4-d]pyrimidin-4-amine

Exploring the Potential of 6-Chloro-N-cyclopropyl-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 1206970-15-1) in Modern Research

In the rapidly evolving field of pharmaceutical and biochemical research, 6-Chloro-N-cyclopropyl-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 1206970-15-1) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its pyrazolo[3,4-d]pyrimidine core, is being studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural uniqueness, which may offer novel mechanisms of action in targeting specific biological pathways.

The compound's cyclopropyl and isopropyl substituents contribute to its steric and electronic properties, making it a valuable scaffold for medicinal chemistry. Recent studies have highlighted its relevance in the design of kinase inhibitors, a class of therapeutics that has gained traction in oncology and autoimmune disease research. The 6-chloro moiety further enhances its binding affinity, positioning it as a promising candidate for further exploration.

With the growing demand for small-molecule inhibitors and targeted therapies, 6-Chloro-N-cyclopropyl-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine aligns with current trends in precision medicine. Its potential to modulate protein-protein interactions and enzymatic activity has sparked curiosity among scientists, especially in the context of cancer research and inflammatory disorders. As the scientific community continues to unravel its pharmacological profile, this compound could pave the way for innovative therapeutic strategies.

Beyond its biological applications, the synthesis and characterization of 6-Chloro-N-cyclopropyl-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine also present intriguing challenges for organic chemists. The development of efficient synthetic routes and scalable production methods remains a focal point, particularly for researchers aiming to optimize yield and purity. Advances in green chemistry and catalytic processes may further enhance its accessibility for large-scale studies.

In the era of AI-driven drug discovery, computational tools are being employed to predict the compound's interactions with biological targets. Molecular docking simulations and QSAR modeling have provided preliminary insights into its binding modes, offering a foundation for future experimental validation. Such interdisciplinary approaches underscore the compound's versatility and its potential to bridge gaps between theoretical and applied research.

As interest in 6-Chloro-N-cyclopropyl-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine grows, so does the need for comprehensive safety and efficacy data. Preclinical studies are underway to evaluate its pharmacokinetics and toxicological profile, ensuring that it meets regulatory standards for further development. The compound's journey from bench to bedside will depend on collaborative efforts across academia, industry, and regulatory bodies.

In summary, 6-Chloro-N-cyclopropyl-1-isopropyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 1206970-15-1) represents a fascinating intersection of chemistry and biology. Its structural complexity and potential therapeutic applications make it a compelling subject for ongoing research. Whether in the context of drug design, mechanistic studies, or process optimization, this compound continues to inspire innovation and holds promise for addressing unmet medical needs.